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Compound of Interest

Compound Name: Yck2-IN-1

Cat. No.: B15543660

Essential Safety and Handling Guide for Yck2-IN-
1

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Yck2-IN-1, a potent inhibitor of the Candida albicans Yck2 kinase. Adherence
to these protocols is critical for ensuring laboratory safety and the integrity of your research.

Summary of Key Information

Yck2-IN-1 is a valuable tool for studying fungal biology and developing novel antifungal
therapies. The following table summarizes its key properties based on available data.
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Property Value Source
Target Candida albicans Yck2 kinase [1112][3]
IC50 (against Yck2) ~80 nM [1][2]
MIC80 (against C. albicans) 12.5 uM

] - 66% remaining in mouse liver
Metabolic Stability )
microsomes

Appearance Solid powder (presumed)

Room temperature in the

continental US; may vary
Storage (Solid) elsewhere. Store under

recommended conditions on

the Certificate of Analysis.

Follow supplier
recommendations. As a
) general guideline for similar
Storage (In Solution) ]
compounds, store in DMSO at
-20°C or -80°C for long-term

stability.

Personal Protective Equipment (PPE)

When handling Yck2-IN-1 in any form, it is imperative to use appropriate personal protective
equipment to minimize exposure.

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Ventilation: Handle the solid compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust particles.
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Operational Plan: Handling and Use

Follow these procedural steps for the safe handling and use of Yck2-IN-1.

o Preparation of Stock Solutions:
o Before handling the solid compound, ensure you are wearing the appropriate PPE.
o Work in a chemical fume hood to prevent inhalation of the powder.

o Prepare stock solutions by dissolving Yck2-IN-1 in a suitable solvent, such as dimethyl
sulfoxide (DMSO).

o Ensure the container is clearly labeled with the compound name, concentration, solvent,
and date of preparation.

e Use in Experiments:
o When diluting the stock solution for experiments, continue to wear appropriate PPE.
o Avoid direct contact with the skin and eyes.

o Conduct all experimental procedures involving Yck2-IN-1 in a designated and clean
workspace.

Disposal Plan

Proper disposal of Yck2-IN-1 and associated waste is crucial to prevent environmental
contamination and ensure a safe laboratory environment.

e Unused or Expired Solid Yck2-IN-1:
o Do not dispose of the solid compound in the regular trash or down the drain.
o Package the original vial or a securely sealed container with the solid Yck2-IN-1.

o Label the container clearly as "Hazardous Chemical Waste" and include the full chemical
name ("Yck2-IN-1").
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o Store the waste container in a designated, secure area for chemical waste pickup.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor.

e Solutions of Yck2-IN-1 (e.g., in DMSO):
o Do not dispose of solutions down the drain.

o Collect all liquid waste containing Yck2-IN-1 in a dedicated, leak-proof, and chemically
resistant container.

o Label the waste container as "Hazardous Chemical Waste" and list all components,
including the solvent (e.g., "Yck2-IN-1 in DMSQO").

o Store the liquid waste container in secondary containment to prevent spills.

o Arrange for disposal through your institution's EHS office or a licensed chemical waste
disposal contractor.

e Contaminated Consumables:

o All consumables that have come into contact with Yck2-IN-1 (e.g., pipette tips, microfuge
tubes, gloves) should be considered hazardous waste.

o Collect these materials in a designated, clearly labeled, and sealed bag or container.

o Dispose of this container as hazardous chemical waste through your institution's EHS-
approved waste stream.

e Spill and Emergency Procedures:

o In the event of a spill, evacuate the immediate area if the spill is large or the solvent is
volatile.

o Wear appropriate PPE before cleaning the spill.

o For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
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o For a solid spill, carefully sweep it up to avoid creating dust.
o Place the absorbed material or swept powder into a labeled hazardous waste container.

Yck2 Signaling and Experimental Workflow

The following diagrams illustrate the known signaling pathway of Yck2 in Candida albicans and
a general experimental workflow for using Yck2-IN-1.

Plasma Membrane

____ _____________________________

Regulates Maintains Regulates Inhibits

Cytoplasm / Nucleus

Y Y

o : . . UME6
Biofilm Formation Cell Wall Integrity Carbon Metabolism (Hyphal-Specific Gene Regulator)

Morphogenesis

(Yeast-to-Hyphae Transition)

Click to download full resolution via product page

Caption: Yck2 signaling pathway in Candida albicans.
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Caption: General experimental workflow for using Yck2-IN-1.
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Detailed Experimental Protocol: In Vitro Kinase
Assay

This protocol is adapted from methodologies used for similar kinase inhibitors and can be used
to assess the in vitro activity of Yck2-IN-1 against Yck2.

e Reagents and Materials:
o Purified recombinant Yck2 kinase domain.
o Yck2-IN-1 stock solution (in DMSO).
o Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgClz, 1 mM DTT).
o ATP.
o Casein, dephosphorylated, as a substrate.
o ADP-Glo™ Kinase Assay kit (or similar).
o 96-well plates.
o Plate reader for luminescence detection.
» Procedure:

1. Prepare serial dilutions of Yck2-IN-1 in kinase buffer in a 96-well plate. Include a DMSO-
only control.

2. Add the purified Yck2 kinase to each well.
3. Add the casein substrate to each well.
4. Initiate the kinase reaction by adding ATP to each well.

5. Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes).
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6. Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase
Assay kit according to the manufacturer's instructions.

7. Measure luminescence using a plate reader.

8. Calculate the percent inhibition for each Yck2-IN-1 concentration and determine the 1C50
value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

